Cas no 56961-22-9 (1,2,4-Benzenetriol, 3,5,6-trichloro-)

• Product Name: 1,2,4-Benzenetriol, 3,5,6-trichloro-
• CAS No: 56961-22-9
• MF: C₆H₃Cl₃O₃
• MW: 229.445219278336
• CID: 347235
• PubChem ID: 14455603
• Update Time: 2025-04-19

1,2,4-Benzenetriol, 3,5,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol, 3,5,6-trichloro-
• 3,5,6-trichlorobenzene-1,2,4-triol
• DTXSID80972418
• Trichloro-1,2,4-trihydroxybenzene
• 56961-22-9
• SCHEMBL3308638

• Inchi： 1S/C6H3Cl3O3/c7-1-2(8)5(11)6(12)3(9)4(1)10/h10-12H
• InChI Key： ORRYSFHTLNADQC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1O)O)Cl)Cl)O

Computed Properties

• Exact Mass: 227.91489
• Monoisotopic Mass: 227.914777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroxyquinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Hydroxyquinols and derivatives